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Compound of Interest

Compound Name: trans-2-Pentenoic acid

Cat. No.: B7767772 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of trans-2-Pentenoic acid, tailored for researchers, scientists,

and drug development professionals. Adherence to these guidelines is critical to ensure

personal safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
trans-2-Pentenoic acid is classified as a corrosive liquid that can cause severe skin burns and

eye damage. It is also harmful if swallowed.[1][2][3] Therefore, stringent adherence to personal

protective equipment (PPE) protocols is mandatory.

Required Personal Protective Equipment:
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Body Part Required PPE
Specifications and
Rationale

Eyes & Face
Chemical Safety Goggles &

Face Shield

Goggles must provide a

complete seal around the eyes

to protect against splashes

and fumes.[4][5] A face shield

should be worn in conjunction

with goggles for full-face

protection.[4][5]

Hands Acid-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended for their

resistance to acids.[4] Ensure

gloves are of appropriate

thickness and are inspected

for defects before use.[4]

Body
Acid-Resistant Lab Coat or

Suit

A lab coat made of a suitable

material like PVC or neoprene

is necessary to protect against

skin contact.[4] For larger

quantities or high-splash-risk

situations, an acid-resistant

suit is advised.[4]

Respiratory Respirator (if necessary)

Work should be conducted in a

well-ventilated area or under a

chemical fume hood.[5] If

ventilation is inadequate or

exposure limits are exceeded,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[5][6]

Feet Closed-Toed Shoes
Protective footwear is required

to protect against spills.[4]
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Quantitative Data Summary
The following table summarizes key quantitative data for trans-2-Pentenoic acid.

Property Value

Molecular Formula C₅H₈O₂[1][7]

Molecular Weight 100.12 g/mol [7]

Appearance Colorless to faint yellow liquid[7]

Boiling Point 106 °C / 222.8 °F @ 20 mmHg[1]

95-96 °C / 12 mmHg

Melting Point 9 °C / 48.2 °F[1]

Flash Point 102 °C / 215.6 °F (closed cup)[1]

Density 0.990 g/mL (Lit.)[7]

CAS Number 13991-37-2[1][7]

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been tested.[4][5] All personnel involved must be trained on the specific

hazards of trans-2-Pentenoic acid and the emergency procedures.

Ventilation: Always handle this chemical in a well-ventilated area.[6] The use of a chemical

fume hood is strongly recommended to minimize inhalation exposure.[5]

Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use

appropriate, calibrated dispensing tools such as pipettes or funnels.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[6] Do not

eat, drink, or smoke in the laboratory area.[6]
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[6] Keep the container tightly

closed.[1] The storage area should be designated for corrosive materials.[5]

Disposal Plan:

Waste Collection: Dispose of trans-2-Pentenoic acid and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste

container.[6]

Regulations: All chemical waste must be disposed of in accordance with local, regional, and

national hazardous waste regulations.[6] Consult your institution's Environmental Health and

Safety (EHS) office for specific guidance.

Spill Management:

Evacuation and Containment: In the event of a spill, evacuate the immediate area. Prevent

the spread of the chemical using an appropriate inert absorbent material like sand, silica gel,

or a universal binder.[6]

Cleanup: Ensure adequate ventilation during cleanup.[6] Wearing the full required PPE,

collect the absorbed material into a suitable container for disposal.[6]

Decontamination: Clean the spill area thoroughly once the material has been removed.

Experimental Protocols
While specific experimental protocols will vary by application, the following general

methodology for safe handling and use should be integrated into any procedure involving

trans-2-Pentenoic acid.

General Protocol for Safe Use in a Reaction:

Pre-Reaction Setup:

Review the Safety Data Sheet (SDS) for trans-2-Pentenoic acid and all other reagents.

Set up the experiment in a certified chemical fume hood.
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Ensure all necessary PPE is donned correctly.

Have spill containment materials and emergency neutralizers (for acidic compounds)

readily available.

Reagent Measurement and Transfer:

Measure the required amount of trans-2-Pentenoic acid in a clean, compatible container

(e.g., glass).

Use a funnel or pipette to transfer the acid to the reaction vessel to prevent splashing.

Reaction Monitoring:

Continuously monitor the reaction for any signs of exothermic events or unexpected

changes.

Keep the fume hood sash at the lowest practical height.

Post-Reaction Quenching and Workup:

If applicable, quench the reaction carefully using appropriate procedures to neutralize any

remaining acid.

Transfer solutions containing the acid using sealed containers.

Decontamination and Waste Disposal:

Rinse all contaminated glassware and equipment with a suitable solvent in the fume hood.

Dispose of all waste materials, including the reaction mixture and contaminated items,

according to the established disposal plan.

Workflow for Handling trans-2-Pentenoic Aciddot
// Logical connections to emergency procedures prep_workspace -> emergency_spill

[style=dashed, color="#5F6368"]; handle_transfer -> emergency_spill [style=dashed,

color="#5F6368"]; handle_reaction -> emergency_exposure [style=dashed, color="#5F6368"]; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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